ZnV2O4–CMK nanocomposite as an anode material for rechargeable lithium-ion batteries†

Journal of Materials Chemistry Pub Date: 2012-05-22 DOI: 10.1039/C2JM32138F

Abstract

In the present work, the nanocomposite ZnV2O4–CMK was synthesized for the first time by using a low temperature carbothermal reduction route and was then characterized by means of X-ray diffraction (XRD), thermogravimetric analysis (TG), N2 adsorption–desorption, scanning and transmission electron microscopy (SEM/TEM). Furthermore, the nanocomposite was used for the first time as an anode material for Li-ion intercalation and exhibited a large reversible capacity, high rate performance and cycling stability. A reversible capacity of 575 mA h g−1 was maintained even after 200 cycles at a current density of 0.1 A g−1. These results might be due to the intrinsic characteristics of the nanocomposite offering a large surface area providing more sites for Li-ion insertion and a shorter path for Li-ion and electron transport, leading to improved capacity and enhanced rate capability.

Graphical abstract: ZnV2O4–CMK nanocomposite as an anode material for rechargeable lithium-ion batteries
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